Cas no 1502994-89-9 (4-(2-Hydroxyethyl)oxane-4-carboxylic acid)
1502994-89-9 structure
Product Name:4-(2-Hydroxyethyl)oxane-4-carboxylic acid
CAS No:1502994-89-9
MF:C8H14O4
MW:174.194363117218
CID:5746776
PubChem ID:79426355
Update Time:2023-11-11
4-(2-Hydroxyethyl)oxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS017980653
- EN300-1237919
- 1502994-89-9
- 4-(2-hydroxyethyl)oxane-4-carboxylic acid
- 4-(2-hydroxyethyl)oxane-4-carboxylicacid
- 2H-Pyran-4-carboxylic acid, tetrahydro-4-(2-hydroxyethyl)-
- 4-(2-Hydroxyethyl)oxane-4-carboxylic acid
-
- Inchi： 1S/C8H14O4/c9-4-1-8(7(10)11)2-5-12-6-3-8/h9H,1-6H2,(H,10,11)
- InChI Key： GXEKGOKUJKPSTG-UHFFFAOYSA-N
- SMILES： O1CCC(C(=O)O)(CCO)CC1
Computed Properties
- Exact Mass: 174.08920892g/mol
- Monoisotopic Mass: 174.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 344.7±27.0 °C(Predicted)
- pka: 4.25±0.20(Predicted)
4-(2-Hydroxyethyl)oxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1237919-0.05g |
4-(2-hydroxyethyl)oxane-4-carboxylic acid |
1502994-89-9 | 0.05g |
$900.0 | 2023-06-08 | ||
| Enamine | EN300-1237919-0.1g |
4-(2-hydroxyethyl)oxane-4-carboxylic acid |
1502994-89-9 | 0.1g |
$943.0 | 2023-06-08 | ||
| Enamine | EN300-1237919-0.25g |
4-(2-hydroxyethyl)oxane-4-carboxylic acid |
1502994-89-9 | 0.25g |
$985.0 | 2023-06-08 | ||
| Enamine | EN300-1237919-0.5g |
4-(2-hydroxyethyl)oxane-4-carboxylic acid |
1502994-89-9 | 0.5g |
$1027.0 | 2023-06-08 | ||
| Enamine | EN300-1237919-1.0g |
4-(2-hydroxyethyl)oxane-4-carboxylic acid |
1502994-89-9 | 1g |
$1070.0 | 2023-06-08 | ||
| Enamine | EN300-1237919-2.5g |
4-(2-hydroxyethyl)oxane-4-carboxylic acid |
1502994-89-9 | 2.5g |
$2100.0 | 2023-06-08 | ||
| Enamine | EN300-1237919-5.0g |
4-(2-hydroxyethyl)oxane-4-carboxylic acid |
1502994-89-9 | 5g |
$3105.0 | 2023-06-08 | ||
| Enamine | EN300-1237919-10.0g |
4-(2-hydroxyethyl)oxane-4-carboxylic acid |
1502994-89-9 | 10g |
$4606.0 | 2023-06-08 | ||
| Enamine | EN300-1237919-50mg |
4-(2-hydroxyethyl)oxane-4-carboxylic acid |
1502994-89-9 | 50mg |
$587.0 | 2023-10-02 | ||
| Enamine | EN300-1237919-100mg |
4-(2-hydroxyethyl)oxane-4-carboxylic acid |
1502994-89-9 | 100mg |
$615.0 | 2023-10-02 |
4-(2-Hydroxyethyl)oxane-4-carboxylic acid Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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